Cas no 36721-61-6 (3-(hydroxymethyl)-1-methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-(hydroxymethyl)-1-methyl-1,2-dihydropyridin-2-one
• CAS No: 36721-61-6
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD17015930
• CID: 1079556
• PubChem ID: 11029911
• Update Time: 2025-06-27

3-(hydroxymethyl)-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-2-oxo-1,2-dihydropyridine-3-methanol
• 3-(hydroxymethyl)-1-methyl-2(1H)-Pyridinone
• 1-Methyl-3-hydroxymethyl-2-pyridon
• 3-(hydroxymethyl)-1-methyl-1,2-dihydropyridin-2-one
• 3-Hydroxymethyl-1-methyl-1H-pyridin-2-on
• 3-hydroxymethyl-1-methyl-1H-pyridin-2-one
• 3-hydroxymethyl-1-methyl-2-(1H)-pyridone
• 3-Hydroxymethyl-1-methyl-2-pyridon
• C-8319
• FT-0684645
• PB13713
• RP09151
• 3-(HYDROXYMETHYL)-1-METHYLPYRIDIN-2(1H)-ONE
• 3-(hydroxymethyl)-1-methylpyridin-2-one
• 1-methyl-2-oxo-1,2-dihydr...
• 1727AE
• FCH1189384
• AK170627
• AM20051117
• DB-023401
• 2(1H)-PYRIDINONE, 3-(HYDROXYMETHYL)-1-METHYL-
• AKOS015949374
• SY097281
• CS-0051686
• 36721-61-6
• J-504912
• AS-33542
• DTXSID60452440
• MFCD17015930
• A874293
• SCHEMBL16344955

• MDL： MFCD17015930
• Inchi： 1S/C7H9NO2/c1-8-4-2-3-6(5-9)7(8)10/h2-4,9H,5H2,1H3
• InChI Key： ILPQOFRAYWDXCJ-UHFFFAOYSA-N
• SMILES： OCC1=CC=CN(C)C1=O

Computed Properties

• Exact Mass: 139.063328530g/mol
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 0.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 3-(hydroxymethyl)-1-methyl-1,2-dihydropyridin-2-one

Research Briefing on 3-(hydroxymethyl)-1-methyl-1,2-dihydropyridin-2-one (CAS: 36721-61-6)

3-(hydroxymethyl)-1-methyl-1,2-dihydropyridin-2-one (CAS: 36721-61-6) is a heterocyclic compound that has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug development and medicinal chemistry. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of more complex molecules. Its structural features, including the hydroxymethyl and dihydropyridinone moieties, make it a valuable scaffold for designing novel bioactive compounds. Researchers have explored its utility in the development of enzyme inhibitors, particularly targeting kinases and other enzymes involved in inflammatory and oncogenic pathways.

One of the key advancements in the synthesis of 3-(hydroxymethyl)-1-methyl-1,2-dihydropyridin-2-one involves improved catalytic methods that enhance yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel green chemistry approach using biocatalysts, which reduced the environmental impact of the synthesis process while maintaining high efficiency. This method aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of 3-(hydroxymethyl)-1-methyl-1,2-dihydropyridin-2-one exhibit promising anti-inflammatory and anticancer properties. For instance, a derivative modified with a sulfonamide group demonstrated significant inhibition of COX-2, an enzyme implicated in inflammation and cancer progression. These findings suggest potential applications in treating conditions such as rheumatoid arthritis and certain cancers.

Further pharmacological evaluations are underway to assess the compound's pharmacokinetics and toxicity profiles. Early-stage animal studies indicate good bioavailability and a favorable safety profile, though more comprehensive toxicological data are needed before clinical trials can be considered. Researchers are particularly interested in optimizing the compound's solubility and stability to enhance its therapeutic efficacy.

In conclusion, 3-(hydroxymethyl)-1-methyl-1,2-dihydropyridin-2-one represents a promising candidate for further drug development. Its synthetic versatility and bioactive potential position it as a valuable tool in medicinal chemistry. Future research should focus on expanding the library of derivatives, elucidating precise mechanisms of action, and advancing preclinical studies to unlock its full therapeutic potential.